Phosphonic acid, [(5-phenyl-3-isoxazolyl)methyl]-, diethyl ester

• CAS No.: 89102-76-1
• Molecular Formula: C14H18NO4P
• Molecular Weight: 295.27 g/mol
• IUPAC Name: 3-(diethoxyphosphorylmethyl)-5-phenyl-1,2-oxazole
• InChI: InChI=1S/C14H18NO4P/c1-3-17-20(16,18-4-2)11-13-10-14(19-15-13)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
• InChI Key: AHWFZDXFEZZDTO-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=NOC(=C1)C2=CC=CC=C2)OCC

Description

Phosphonic acid, [(5-phenyl-3-isoxazolyl)methyl]-, diethyl ester is a useful research compound. Its molecular formula is C14H18NO4P and its molecular weight is 295.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Chloromethyl-5-phenylisoxazole (2.07 g, 10 mmol) and triethylphosphite (1.72 ml, 10 mmol) were heated at reflux for 2 h then the mixture distilled under reduced pressure to yield the title compound (1.85 g, 6.27 mmol, 63%); b.p. 192° at 0.5 mm Hg; νmax (film) 2980, 2900, 1610, 1590, 1570, 1500, 1450, 1420, 1390, 1250, 1160, 1060-1010, 970, 760, 690 cm-1 ; δH (CDCl3) 1.30 (3H, t, J 7 Hz, OCH2CH3), 3.30 (2H, d, J 21 Hz, CH2 --P), 4.20 (2H, m, OCH2CH3), 6.60 (1H, s, CH-het), 7.2-7.9 (5H, m, Ph).